Cas no 1806809-94-8 (2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1806809-94-8
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4852478
• Update Time: 2025-05-24

2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-2-4-3(6(10)11)1-5(9)13-7(4)12/h1,6H,2H2,(H2,12,13)
• InChI Key： HNBHOESWWIXPJN-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC(=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine

2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine, identified by the CAS number CAS No. 1806809-94-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring an amino group at position 2, a chlorine atom at position 6, a chloromethyl group at position 3, and a difluoromethyl group at position 4. These substituents contribute to its distinct chemical properties and reactivity, making it a valuable compound in synthetic chemistry and drug discovery.

The synthesis of 2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine typically involves multi-step processes, often utilizing pyridine ring modification techniques. Recent advancements in catalytic methods and selective substitution strategies have enhanced the efficiency and scalability of its production. Researchers have explored various approaches, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions, to optimize the synthesis pathway for this compound.

In terms of applications, this compound has garnered attention in the field of medicinal chemistry due to its potential as an intermediate in drug development. Its structure provides a versatile platform for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors, making them candidates for therapeutic interventions.

Recent research has also highlighted the importance of understanding the environmental fate and toxicity of CAS No. 1806809-94-8. As industries increasingly prioritize sustainability, there is a growing need to assess the ecological impact of such compounds. Preliminary studies suggest that this compound undergoes biodegradation under specific conditions, though further investigations are required to fully characterize its environmental behavior.

The structural uniqueness of 2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine also lends itself to applications in materials science. Its ability to act as a building block for more complex structures has been explored in the context of polymer synthesis and advanced materials development. For example, researchers have investigated its use in creating stimuli-responsive polymers, where its functional groups can serve as responsive elements under external stimuli such as temperature or pH changes.

In conclusion, CAS No. 1806809-94-8, or 2-Amino-6-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine, stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.